Cas no 1698443-70-7 (5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1698443-70-7
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 6313051
• PubChem ID: 106863532
• Update Time: 2025-10-31

5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• 1698443-70-7
• EN300-1119779

• Inchi： 1S/C10H7ClN2O3/c1-5-2-3-6(7(11)4-5)9-12-8(10(14)15)13-16-9/h2-4H,1H3,(H,14,15)
• InChI Key： RRLLBDNXZRNULA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 238.0145198g/mol
• Monoisotopic Mass: 238.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid

5-(2-Chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 1698443-70-7): An Overview

5-(2-Chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1698443-70-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of this compound, including the presence of a chloro and methyl substituent on the phenyl ring, contribute to its distinct chemical and biological properties.

The synthesis of 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate nitrile with hydrazine to form the oxadiazole ring, followed by carboxylation to introduce the carboxylic acid functionality. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of microwave-assisted synthesis and catalysts that enhance yield and reduce by-products.

In terms of its biological activity, 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory effects, 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid has also demonstrated antiviral activity against several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral properties are attributed to its ability to interfere with viral replication processes and inhibit viral entry into host cells. This dual functionality as an anti-inflammatory and antiviral agent makes it a valuable target for further drug development.

The pharmacokinetic properties of 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid have been investigated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential drug candidate. Additionally, it has demonstrated low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

In the context of drug discovery and development, 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid has been evaluated in various in vitro and in vivo models. Preclinical studies have shown promising results in reducing inflammation and viral load in animal models of arthritis and viral infections. These findings have paved the way for further clinical trials to assess its efficacy and safety in human subjects.

The potential applications of 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid extend beyond traditional therapeutic areas. Recent research has explored its use as a scaffold for the development of novel materials with unique properties. For example, derivatives of this compound have been synthesized and characterized for their use in polymer science and materials engineering. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for various industrial applications.

In conclusion, 5-(2-chloro-4-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1698443-70-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure confers a range of biological activities that make it a valuable target for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for various uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.